Cas no 129212-92-6 (4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3-(b-D-glucopyranosyloxy)-2,3-dihydro-5,7-dihydroxy-, (2S-trans)- (9CI))

• Product Name: 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3-(b-D-glucopyranosyloxy)-2,3-dihydro-5,7-dihydroxy-, (2S-trans)- (9CI)
• CAS No: 129212-92-6
• MF: C₂₁H₂₂O₁₂
• MW: 466.392187595367
• CID: 202812
• PubChem ID: 3035567
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3-(b-D-glucopyranosyloxy)-2,3-dihydro-5,7-dihydroxy-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3-(b-D-glucopyranosyloxy)-2,3-dihydro-5,7-dihydroxy-, (2S-trans)- (9CI)
• (2S,3S)-(-)-Glucodistylin
• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3-(b-D-glucopyranosyloxy)-2,3-dihydro-5,7-dihydr...
• (2S,3S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-3,4-dihydro-2H-chromen-3-yl beta-D-glucopyranoside
• (2S-trans)-2-(3,4-Dihydroxyphenyl)-3-(beta-D-glucopyranosyloxy)-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-3-(beta-D-glucopyranosyloxy)-2,3-dihydro-5,7-dihydroxy-, (2S-trans)-
• Taxifolin-3-glucopyranoside
• Taxifolin-3-O-beta-D-glucopyranoside
• [ "(2S", "3S)-Taxifolin 3-O-glucoside" ]
• (2S
• starbld0000802
• 129212-92-6
• Taxifolin-3'-O-beta-D-pyranglucoside
• AKOS032948806
• CHEMBL2332679
• DTXSID40156095
• (2S,3S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• 4-(5-Bromopyrimidin-2-yloxy)benzoicacid
• FS-10287
• (2R,3R)-Taxifolin 3-glucoside
• (2S,3S)-Taxifolin 3-glucoside
• Isoglucodistylin
• (2S,3S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-2,3-dihydro-1-benzopyran-4-one

• Inchi： 1S/C21H22O12/c22-6-13-15(27)17(29)18(30)21(32-13)33-20-16(28)14-11(26)4-8(23)5-12(14)31-19(20)7-1-2-9(24)10(25)3-7/h1-5,13,15,17-27,29-30H,6H2/t13-,15-,17+,18-,19+,20-,21+/m1/s1
• InChI Key： FVQOMEDMFUMIMO-FHVPTPGYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]1C(C2C(=CC(=CC=2O[C@H]1C1C=CC(=C(C=1)O)O)O)O)=O)O)O)O

Computed Properties

• Exact Mass: 466.111126
• Monoisotopic Mass: 466.111126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207
• XLogP3: -0.1

Experimental Properties

• Color/Form: Powder
• Density: 1.82
• Boiling Point: 858.4°Cat760mmHg
• Flash Point: 301.6°C
• Refractive Index: 1.773
• PSA: 206.60000
• LogP: -0.98950
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3-(b-D-glucopyranosyloxy)-2,3-dihydro-5,7-dihydroxy-, (2S-trans)- (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone